Cas no 79912-81-5 (Cyclohexanecarboxylic acid, 4-propyl-, 4-fluorophenyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-propyl-, 4-fluorophenyl ester, trans-
• CAS No: 79912-81-5
• MF: C₁₆H₂₁FO₂
• MW: 264.335148572922
• CID: 531472
• PubChem ID: 13650933
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-propyl-, 4-fluorophenyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-propyl-, 4-fluorophenyl ester, trans-
• (4-fluorophenyl) 4-propylcyclohexane-1-carboxylate
• DTXSID90545859
• 79912-81-5
• SCHEMBL8447872
• 4-Fluorophenyl 4-propylcyclohexane-1-carboxylate
• SCHEMBL8052321

• Inchi： 1S/C16H21FO2/c1-2-3-12-4-6-13(7-5-12)16(18)19-15-10-8-14(17)9-11-15/h8-13H,2-7H2,1H3
• InChI Key： MIQJNTHRQAEKJR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC(C1CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 264.15255807g/mol
• Monoisotopic Mass: 264.15255807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),